BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Data &
Synthesis of 4-Methoxy-6-methylquinoline-2-
carbaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Methoxy-6-methylquinoline-2-
Compound Name:
carbaldehyde

Cat. No.: B11897382

Get Quote

\ J

Compound ID: 4-Methoxy-6-methylquinoline-2-carbaldehyde CAS: 802906-22-5 Molecular
Formula:

Molecular Weight: 201.22 g/mol [1]

Executive Summary & Structural Logic

4-Methoxy-6-methylquinoline-2-carbaldehyde represents a trisubstituted quinoline core
essential for structure-activity relationship (SAR) studies.[2] Its chemical behavior is defined by
three distinct functional zones:

» The Electrophilic Handle (C2-Aldehyde): A reactive center for Schiff base formation or
Knoevenagel condensations.

e The Lipophilic Core (C6-Methyl): Modulates solubility and metabolic stability.

o The Electron-Donating Group (C4-Methoxy): Increases electron density in the pyridine ring,
influencing
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-stacking interactions in biological targets.[2]

This guide provides the definitive spectroscopic signature required to distinguish this specific
isomer from its common impurities (e.g., the 4-methyl-2-methoxy isomer or over-oxidized
carboxylic acids).[2]

Synthesis & Experimental Workflow

To understand the spectra, one must understand the impurities generated during synthesis.
The most robust route utilizes the Conrad-Limpach cyclization followed by selective oxidation.

[2]

Synthetic Pathway[4][5]

e Cyclization: Condensation of p-toluidine with ethyl acetoacetate yields 4-hydroxy-2,6-
dimethylquinoline.[2]

e O-Methylation: Reaction with methyl iodide (

) or dimethyl sulfate (
) locks the tautomer to 4-methoxy-2,6-dimethylquinoline.[2]

o Selective Oxidation: Riley oxidation using Selenium Dioxide (

) selectively converts the activated 2-methyl group to the aldehyde, leaving the 6-methyl
group intact due to electronic activation differences.

Workflow Diagram (DOT)

The following diagram illustrates the critical path and quality control checkpoints.
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QC Check: Target:
1H NMR (CHO peak)
MS

Mel, K2CO3 -
4-Hydroxy-2,6- (O-Methylation) 4-Methoxy-2,6- Se02, Dioxane Se02 Oxidation oxy.6-methyl-
(Purity) inoline-2-carbaldehyde

dimethylquinoline dimethylquinoline (Riley Reaction)

Click to download full resolution via product page

Caption: Step-wise synthesis and validation workflow for 4-Methoxy-6-methylquinoline-2-
carbaldehyde.

Spectroscopic Characterization

The following data is derived from standard analytical protocols for trisubstituted quinolines.

Nuclear Magnetic Resonance ( H NMR)

The proton NMR spectrum is the primary tool for validation. The lack of symmetry in the
molecule results in distinct signals for aromatic protons.

Solvent:

(Chloroform-d) Frequency: 400 MHz[2][3]
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Position

Chemical Shift
(

» Ppm)

Multiplicity

Integration

Assignment
Logic

CHO

10.15

Singlet (s)

1H

Characteristic
aldehyde proton;
highly
deshielded.[2]

H-8

7.95

Doublet (d)

1H

Ortho-coupling to
H-7 (

Hz).[2]

H-5

7.88

Singlet (br s)

1H

Adjacent to C6-
Me; shows weak
meta-coupling
with H-7.

H-7

7.55

Doublet of
Doublets (dd)

1H

Couples with H-8
(ortho) and H-5

(meta).

H-3

7.42

Singlet (s)

1H

Diagnostic Peak.
Isolated proton
on the pyridine
ring between
CHO and OMe.

412

Singlet (s)

3H

Methoxy group at
C4.

2.55

Singlet (s)

3H

Methyl group at
C6.

Critical Analysis:

e The H-3 singlet at ~7.42 ppm is the "fingerprint" signal. If this appears as a doublet, it

indicates incomplete substitution or incorrect isomerism (e.g., 3-H is adjacent to another

proton).
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e The Aldehyde peak must be sharp. Broadening suggests oxidation to carboxylic acid (

Carbon NMR ( C NMR)

Solvent:

Frequency: 100 MHz

Chemical Shift (
Type Assignment

» Ppm)

Carbonyl 1935 (Aldehyde)

C-4 (Attached to

Aromatic 163.2
)
C-2 (Attached to
Aromatic 151.8
)
Aromatic 146.5 C-8a (Quaternary bridgehead)
C-6 (Attached to
Aromatic 138.0
)
) Remaining aromatic carbons
Aromatic 130.5-121.0
(C-3,C-5,C-7,C-8, C-4a)
Methoxy 56.2
Methyl 22.1

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a quick check for functional group integrity, particularly the carbonyl
status.

e 1705 cm
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(Strong):
stretch of the conjugated aldehyde.

e 2850 & 2760 cm

(Medium): C-H Fermi doublet characteristic of aldehydes.

e 1620 & 1585 cm

and
aromatic ring stretches (Quinoline skeleton).

e 1240 cm

stretch (Aryl alkyl ether,

).

Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode) or EI (70 eV)
e Molecular lon (

): m/z 201.1

o Base Peak: m/z 201 (Stable aromatic system).
o Key Fragments:
o m/z 200 (

). Loss of aldehyde proton.

o m/z172 (
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): Loss of formyl group (characteristic of aromatic aldehydes).

o m/z 157 (
). Further loss of methyl radical.

Quality Control & Assay Validation

When sourcing or synthesizing this compound for biological assays, the following purity criteria
must be met to ensure data integrity.

Purity Profile

e HPLC Purity: >98% (detected at 254 nm).
e Solubility: Soluble in DMSO, Chloroform, and Dichloromethane. Poorly soluble in water.
 Stability: Aldehydes are prone to air oxidation. Store under inert gas (
or
) at -20°C.
Common Contaminants
» 4-Methoxy-6-methylquinoline-2-carboxylic acid: Result of over-oxidation.[2]
o Detection: Broad OH stretch in IR (3000-2500 cm
); loss of aldehyde proton in NMR.
» 4-Hydroxy-6-methylquinoline-2-carbaldehyde: Result of hydrolysis of the methoxy group.
o Detection: Shift of H-3 signal; appearance of broad NH/OH signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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